Cas no 651030-51-2 (Benzaldehyde, 5-[5-(benzoyloxy)-1-methoxy-4-isoquinolinyl]-2-methoxy-)

• Product Name: Benzaldehyde, 5-[5-(benzoyloxy)-1-methoxy-4-isoquinolinyl]-2-methoxy-
• CAS No: 651030-51-2
• MF: C₂₅H₁₉NO₅
• MW: 413.422066926956
• CID: 407512
• PubChem ID: 23077386
• Update Time: 2025-04-19

Benzaldehyde, 5-[5-(benzoyloxy)-1-methoxy-4-isoquinolinyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-[5-(benzoyloxy)-1-methoxy-4-isoquinolinyl]-2-methoxy-
• [4-(3-formyl-4-methoxyphenyl)-1-methoxyisoquinolin-5-yl] benzoate
• 651030-51-2
• SCHEMBL4815854
• 4-(3-Formyl-4-methoxyphenyl)-1-methoxyisoquinolin-5-yl benzoate
• DTXSID60630322

• Inchi： 1S/C25H19NO5/c1-29-21-12-11-17(13-18(21)15-27)20-14-26-24(30-2)19-9-6-10-22(23(19)20)31-25(28)16-7-4-3-5-8-16/h3-15H,1-2H3
• InChI Key： SJILRLUGCFNALX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1=CC=CC2C(=NC=C(C3C=CC(=C(C=O)C=3)OC)C=21)OC

Computed Properties

• Exact Mass: 413.12637
• Monoisotopic Mass: 413.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.72